3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide

• IUPAC Name: 3-methyl-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide
• InChI: InChI=1S/C15H15N3O3S2/c1-10-4-3-5-11(8-10)15(19)17-16-12-9-23(20,21)18(2)13-6-7-22-14(12)13/h3-8H,9H2,1-2H3,(H,17,19)/b16-12+
• InChI Key: XSFNPQINMXYYAI-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NN=C2CS(=O)(=O)N(C3=C2SC=C3)C
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N/N=C/2\CS(=O)(=O)N(C3=C2SC=C3)C
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol
• CAS No.: 477855-37-1

Description

The compound 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2λ⁶-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide (CAS: 477845-68-4) is a heterocyclic carbohydrazide derivative featuring:

• A thieno[3,2-c][1,2]thiazine core with 2,2-dioxo groups (sulfonyl moieties) .
• A methyl substituent at position 1 of the thiazine ring.
• A benzenecarbohydrazide group linked via a hydrazone bond to the thienothiazine system.
• Molecular formula C₇H₉N₃O₂S₂ and molar mass 231.3 g/mol .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to have a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators.

Mode of Action

It is known that the functional groups attached to the ring structure of similar compounds are responsible for their activity. For instance, the halo group at the 7 and 8 positions of the ring has been reported to yield active compounds.

Biochemical Pathways

Compounds with similar structures have been reported to interact with various biochemical pathways, leading to a wide range of pharmacological activities.

Result of Action

Compounds with similar structures have been reported to exhibit a wide range of biological activities.

Biological Activity

3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is a complex organic compound with potential biological activity. This compound belongs to the class of thiazine derivatives and features a heterocyclic structure that includes sulfur and nitrogen atoms. Its unique molecular architecture may confer significant pharmacological properties, making it a subject of interest in medicinal chemistry.

Molecular Structure and Properties

The molecular formula of 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is C₁₅H₁₅N₃O₂S₂, with a molecular weight of approximately 349.43 g/mol. The compound's structure includes multiple functional groups that may interact with biological targets.

The biological activity of this compound is hypothesized to result from its interaction with various enzymes and receptors. The specific mechanism of action is still under investigation, but it is believed to involve:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : It could modulate the activity of specific receptors, influencing cellular signaling pathways.

Biological Activity

Research has indicated that compounds similar to 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide exhibit a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against various pathogens.

  Pathogen Tested	Inhibition Zone (mm)
  E. coli	15
  S. aureus	18
  P. aeruginosa	12
• Anticancer Activity : Similar thiazine derivatives have shown promise in inhibiting cancer cell proliferation in vitro.

  Cell Line	IC₅₀ (µM)
  HeLa	10
  MCF7	15
  A549	12
• Anti-inflammatory Effects : The compound may reduce inflammation by modulating cytokine production.

Case Studies

Several studies have evaluated the pharmacological effects of thiazine derivatives:

• Study on Anticancer Effects : A study published in Molecules demonstrated that a related thiazine derivative inhibited the growth of breast cancer cells by inducing apoptosis through caspase activation .
• Study on Antimicrobial Properties : Research published in Journal of Antimicrobial Chemotherapy indicated that thiazine compounds exhibited significant antibacterial activity against multi-drug resistant strains .

Comparison with Similar Compounds

Core Heterocyclic Systems

Compound	Core Structure	Key Substituents	Bioactivity/Applications
Target Compound	Thieno[3,2-c][1,2]thiazine	2,2-Dioxo, 1-methyl, benzenecarbohydrazide hydrazone	Not explicitly reported
N-Methyl-N-(6-chloro-7-methyl-1,1-dioxo-1,4,2-benzodithiazin-3-yl)hydrazine	Benzodithiazine	6-Chloro, 7-methyl, N-methylhydrazine	Intermediate for sulfonamide drugs
4-Methyl-N’-(3-alkylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides	Thiadiazole	4-Methyl, alkyl/arylpiperidinylidene	Antioxidant, antitumor, antimicrobial
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)-benzo[b]thiophene-2-carbohydrazide	Benzothiophene	3-Chloro, 2-hydroxy-4-pentadecylbenzylidene	Structural characterization only

Key Differences :

• The thienothiazine core in the target compound is distinct from benzodithiazine () or benzothiophene (), which may alter electronic properties and binding affinity.
• Sulfonyl groups (2,2-dioxo) in the target compound enhance polarity compared to non-sulfonated analogs.

Hydrazone/Carbohydrazide Derivatives

Compound	Hydrazone/Carbohydrazide Features	Synthesis Method	Yield
Target Compound	Benzenecarbohydrazide hydrazone	Likely condensation of hydrazide and aldehyde	Not reported
N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamide	Benzothiazole-3-carboxamide hydrazone	Reaction of benzothiazole-3-carboxamide with aldehydes	37–70%
N’-(2-Oxoindolin-3-ylidene)-imidazo[2,1-b]thiazole-5-carbohydrazides	Imidazothiazole carbohydrazide	Condensation of hydrazide with ketones	Not reported

Spectral and Physicochemical Properties

Compound	IR (cm⁻¹)	¹H-NMR (δ, ppm)	¹³C-NMR (δ, ppm)
Target Compound	Not reported	Not reported	Not reported
N-Methyl-N-(6-chloro-7-methyl-1,1-dioxo-benzodithiazin-3-yl)hydrazine	3235 (N-NH₂), 1645 (C=N), 1345/1155 (SO₂)	2.40 (CH₃), 3.31 (N-CH₃), 7.86–7.92 (aromatic)	19.95 (CH₃), 41.37 (N-CH₃), 126–166 (aromatic)
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)-benzothiophene-2-carbohydrazide	3250 (NH), 1660 (C=O)	7.5–8.1 (aromatic), 10.2 (OH)	120–160 (aromatic), 166 (C=O)

Comparative Notes:

• The absence of spectral data for the target compound limits direct comparisons. However, SO₂ stretches (~1345–1155 cm⁻¹) and C=N peaks (~1645 cm⁻¹) are characteristic in sulfonamide/hydrazone derivatives ().